Cas no 2060048-33-9 (1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one)

• Product Name: 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one
• CAS No: 2060048-33-9
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• MDL: MFCD30487701
• CID: 5222330
• PubChem ID: 137702595
• Update Time: 2025-06-19

1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(2-chloro-5-methylphenyl)-3-(1-oxopropyl)-
• 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one

• MDL： MFCD30487701
• Inchi： 1S/C15H18ClNO2/c1-3-14(18)11-5-4-8-17(15(11)19)13-9-10(2)6-7-12(13)16/h6-7,9,11H,3-5,8H2,1-2H3
• InChI Key： NQEHMSLGEVEULA-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2Cl)CCCC(C(=O)CC)C1=O

Additional information on 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one

Introduction to 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one (CAS No. 2060048-33-9)

1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2060048-33-9, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a piperidine ring substituted with a chloro-methylphenyl group and a propanoyl moiety, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one involve rigorous methodologies to ensure high purity and yield. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are employed to confirm the structural integrity of the compound. These analytical methods provide detailed insights into the molecular structure, functional groups, and purity of the compound, which are crucial for its subsequent applications in pharmaceutical research.

In recent years, there has been a growing interest in exploring the pharmacological properties of 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one. The presence of both chloro and methyl substituents on the aromatic ring enhances its potential as a bioactive molecule. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors, making it a promising candidate for further investigation in medicinal chemistry.

One of the most intriguing aspects of 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one is its role in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological activity. The piperidine core is a common scaffold in many bioactive compounds, and modifications to this core can lead to significant changes in biological activity.

The latest advancements in computational chemistry have also played a pivotal role in understanding the behavior of 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one. Molecular modeling techniques allow scientists to predict how this compound interacts with biological targets at the molecular level. These simulations provide valuable insights into binding affinities, metabolic pathways, and potential side effects, which are essential for optimizing drug design.

Furthermore, the compound's stability under various conditions has been thoroughly evaluated. Chemical stability studies have revealed that 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one remains stable under controlled storage conditions, making it suitable for long-term research applications. However, exposure to extreme temperatures or acidic environments may lead to degradation, necessitating careful handling and storage protocols.

The toxicological profile of 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one is another critical area of study. In vitro toxicity assays have been conducted to assess its potential harmful effects on human cells. These studies have provided preliminary data on its safety profile, which is essential for determining appropriate dosages and minimizing risks during clinical trials.

Recent research has also explored the potential applications of 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one in addressing neurological disorders. The compound's ability to modulate neurotransmitter activity has sparked interest among scientists working on conditions such as depression, anxiety, and neurodegenerative diseases. Further studies are needed to fully elucidate its mechanisms of action and therapeutic potential in these areas.

The synthetic pathways for producing 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one have been optimized to improve efficiency and yield. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework. These methodologies not only enhance production scalability but also ensure high purity levels required for pharmaceutical applications.

In conclusion, 1-(2-chloro-5-methylphenyl)-3-propanoylpiperidin-2-one (CAS No. 2060048-33-9) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features, coupled with promising pharmacological properties, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in the development of next-generation therapeutic agents.